Cas no 481712-65-6 (3-Pyridinecarboxylicacid,1,6-dihydro-6-oxo-,2-amino-2-oxoethylester(9CI))
481712-65-6 structure
Product Name:3-Pyridinecarboxylicacid,1,6-dihydro-6-oxo-,2-amino-2-oxoethylester(9CI)
CAS No:481712-65-6
MF:C8H8N2O4
MW:196.160121917725
CID:1020698
Update Time:2024-06-13
3-Pyridinecarboxylicacid,1,6-dihydro-6-oxo-,2-amino-2-oxoethylester(9CI) Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarboxylicacid,1,6-dihydro-6-oxo-,2-amino-2-oxoethylester(9CI)
- 3-Pyridinecarboxylic acid, 1,6-dihydro-6-oxo-, 2-amino-2-oxoethyl ester
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- Inchi: 1S/C8H8N2O4/c9-6(11)4-14-8(13)5-1-2-7(12)10-3-5/h1-3H,4H2,(H2,9,11)(H,10,12)
- InChI Key: YHUWMXAHTCPWFH-UHFFFAOYSA-N
- SMILES: C1NC(=O)C=CC=1C(OCC(N)=O)=O
Computed Properties
- Exact Mass: 196.048
- Monoisotopic Mass: 196.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 98.5A^2
Experimental Properties
- Density: 1.416±0.06 g/cm3(Predicted)
- Boiling Point: 533.1±50.0 °C(Predicted)
- pka: 9.79±0.10(Predicted)
3-Pyridinecarboxylicacid,1,6-dihydro-6-oxo-,2-amino-2-oxoethylester(9CI) Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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